Cas no 93794-44-6 (4-Methyl-1,3-benzoxazole-2-thiol)
93794-44-6 structure
Product Name:4-Methyl-1,3-benzoxazole-2-thiol
CAS No:93794-44-6
MF:C8H7NOS
MW:165.212280511856
MDL:MFCD11844840
CID:1071040
PubChem ID:10820934
Update Time:2025-04-20
4-Methyl-1,3-benzoxazole-2-thiol Chemical and Physical Properties
Names and Identifiers
-
- 4-Methyl-1,3-benzoxazole-2-thiol
- A916466
- 4-METHYLBENZO[D]OXAZOLE-2-THIOL
- AC7364
- 93794-44-6
- 2-Mercapto-4-methylbenzoxazole
- 4-methyl-3H-1,3-benzoxazole-2-thione
- SCHEMBL1821982
- RWYDISZVUDDJOI-UHFFFAOYSA-N
- AB64565
- AKOS005174679
- 4-Methylbenzoxazole-2(3H)-thione
- SY086235
- EN300-337105
- MFCD11844840
- methyl-mercapto-benzoxazole
- CS-0280129
- LS-04675
- SCHEMBL26382448
- ALBB-014708
- 2-BENZOXAZOLETHIOL, 4-METHYL-
-
- MDL: MFCD11844840
- Inchi: 1S/C8H7NOS/c1-5-3-2-4-6-7(5)9-8(11)10-6/h2-4H,1H3,(H,9,11)
- InChI Key: RWYDISZVUDDJOI-UHFFFAOYSA-N
- SMILES: S=C1NC2=C(C=CC=C2C)O1
Computed Properties
- Exact Mass: 165.02483502g/mol
- Monoisotopic Mass: 165.02483502g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 0
- Complexity: 183
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 53.4Ų
4-Methyl-1,3-benzoxazole-2-thiol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM316843-5g |
4-Methylbenzo[d]oxazole-2-thiol |
93794-44-6 | 95% | 5g |
$761 | 2021-06-17 | |
| TRC | B488325-10mg |
4-methyl-1,3-benzoxazole-2-thiol |
93794-44-6 | 10mg |
$ 50.00 | 2022-06-07 | ||
| TRC | B488325-50mg |
4-methyl-1,3-benzoxazole-2-thiol |
93794-44-6 | 50mg |
$ 115.00 | 2022-06-07 | ||
| TRC | B488325-100mg |
4-methyl-1,3-benzoxazole-2-thiol |
93794-44-6 | 100mg |
$ 160.00 | 2022-06-07 | ||
| SHANG HAI SHAO YUAN SHI JI Co., Ltd. | SY086235-5g |
4-Methylbenzoxazole-2(3H)-thione |
93794-44-6 | >97% | 5g |
¥5833.00 | 2025-04-11 | |
| Chemenu | CM316843-1g |
4-Methylbenzo[d]oxazole-2-thiol |
93794-44-6 | 95% | 1g |
$*** | 2023-05-29 | |
| abcr | AB408953-500 mg |
4-Methyl-1,3-benzoxazole-2-thiol |
93794-44-6 | 500MG |
€313.80 | 2023-02-20 | ||
| abcr | AB408953-1 g |
4-Methyl-1,3-benzoxazole-2-thiol |
93794-44-6 | 1 g |
€406.00 | 2023-07-19 | ||
| abcr | AB408953-5 g |
4-Methyl-1,3-benzoxazole-2-thiol |
93794-44-6 | 5 g |
€1,074.00 | 2023-07-19 | ||
| Alichem | A081002332-500mg |
2-Mercapto-4-methylbenzo[d]oxazole |
93794-44-6 | 98% | 500mg |
$3090.64 | 2023-08-31 |
4-Methyl-1,3-benzoxazole-2-thiol Related Literature
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
93794-44-6 (4-Methyl-1,3-benzoxazole-2-thiol) Related Products
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- 439608-31-8(6-Methyl-2-(methylsulfanyl)-1,3-benzoxazole)
- 1803795-24-5(2-(Methylthio)benzo[d]oxazole-4-methanol)
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- 1430933-70-2(2-(Methylthio)benzo[d]oxazole-6-methanol)
- 1806516-57-3(6-(Aminomethyl)-2-(methylthio)benzo[d]oxazole)
- 1803817-23-3(4-(Aminomethyl)-2-(methylthio)benzo[d]oxazole)
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